Cas no 78994-40-8 (3-Penten-2-one,4-[(1-methylethyl)amino]-, (3Z)-)

• Product Name: 3-Penten-2-one,4-[(1-methylethyl)amino]-, (3Z)-
• CAS No: 78994-40-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 553917
• PubChem ID: 11275054
• Update Time: 2025-04-19

3-Penten-2-one,4-[(1-methylethyl)amino]-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,4-[(1-methylethyl)amino]-, (3Z)-
• 3-Penten-2-one, 4-[(1-methylethyl)amino]-, (3Z)- (9CI)
• (Z)-4-(Isopropylamino)-3-penten-2-one
• 3-Penten-2-one,4-[(1-methylethyl)amino]-, (Z)-
• SCHEMBL14962068
• 78994-40-8
• SCHEMBL3066042
• (3Z)-4-[(propan-2-yl)amino]pent-3-en-2-one
• (Z)-4-Isopropylamino-pent-3-en-2-one

• Inchi： 1S/C8H15NO/c1-6(2)9-7(3)5-8(4)10/h5-6,9H,1-4H3/b7-5-
• InChI Key： SKKSWNSECDCYOD-ALCCZGGFSA-N
• SMILES： O=C(C)/C=C(/C)\NC(C)C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų